Cas no 1416366-34-1 (2-Chloro-5-(MethoxyMethyl)pyriMidine)

• Product Name: 2-Chloro-5-(MethoxyMethyl)pyriMidine
• CAS No: 1416366-34-1
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD28385449
• CID: 2105192
• Update Time: 2025-05-24

2-Chloro-5-(MethoxyMethyl)pyriMidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(methoxymethyl)pyrimidine
• UNTRGRONESWNJV-UHFFFAOYSA-N
• 2-chloro-5-methoxymethylpyrimidine
• FCH3161155
• Pyrimidine, 2-chloro-5-(methoxymethyl)-
• SY034069
• AX8265630
• 2-Chloro-5-(MethoxyMethyl)pyriMidine

• MDL： MFCD28385449
• Inchi： 1S/C6H7ClN2O/c1-10-4-5-2-8-6(7)9-3-5/h2-3H,4H2,1H3
• InChI Key： UNTRGRONESWNJV-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)COC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.7
• Topological Polar Surface Area: 35

Experimental Properties

• Density: 1.248±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 261.2±15.0 ºC (760 Torr),
• Flash Point: 111.7±20.4 ºC,
• Solubility: Dissolution (52 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-Chloro-5-(MethoxyMethyl)pyriMidine

2-Chloro-5-(MethoxyMethyl)pyridine: A Comprehensive Overview

CAS No. 1416366-34-1, commonly referred to as 2-Chloro-5-(MethoxyMethyl)pyridine, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyridine family, a group of six-membered aromatic rings containing one nitrogen atom. The presence of a chlorine atom at the 2-position and a methoxymethyl group at the 5-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 2-Chloro-5-(MethoxyMethyl)pyridine typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that yield this compound with high purity.

In terms of applications, 2-Chloro-5-(MethoxyMethyl)pyridine has been extensively studied for its potential in drug discovery. Its structure provides a versatile scaffold for the development of bioactive molecules targeting various therapeutic areas. For example, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising lead compound for anti-cancer drug development.

Recent research has also focused on the electrochemical properties of 2-Chloro-5-(MethoxyMethyl)pyridine. Scientists have investigated its use as an electrode material in organic electrochemical transistors (OECTs), where its aromaticity and functional groups contribute to enhanced charge transport properties. This exploration opens new avenues for its application in flexible electronics and biosensors.

The toxicological profile of 2-Chloro-5-(MethoxyMethyl)pyridine is another area of active research. Preclinical studies indicate that while the compound demonstrates moderate cytotoxicity, its toxicity can be mitigated through structural modifications. These findings are crucial for ensuring safe handling and application in pharmaceutical and industrial settings.

In conclusion, CAS No. 1416366-34-1, or 2-Chloro-5-(MethoxyMethyl)pyridine, stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As research continues to uncover its potential, this compound is poised to play an increasingly significant role in advancing both therapeutic development and materials science.